N-[4-(dimethylamino)benzyl]-2-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-2-methoxy-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H28N2O3/c1-23(2)18-12-10-17(11-13-18)15-24(16-19-7-6-14-27-19)22(25)20-8-4-5-9-21(20)26-3/h4-5,8-13,19H,6-7,14-16H2,1-3H3
• InChI Key: FEZRPCHODXKWBD-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CN(CC2CCCO2)C(=O)C3=CC=CC=C3OC

Description

N-[4-(dimethylamino)benzyl]-2-methoxy-N-(tetrahydrofuran-2-ylmethyl)benzamide, commonly known as DMXB-A, is a pharmacological compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound is an agonist for α7 nicotinic acetylcholine receptors, which are widely distributed in the central nervous system and play a crucial role in cognitive function, learning, and memory.

Mechanism of Action

DMXB-A acts as an agonist for α7 nicotinic acetylcholine receptors, which are widely distributed in the central nervous system. Activation of these receptors leads to the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate, which play a crucial role in cognitive function, learning, and memory.
Biochemical and Physiological Effects:
DMXB-A has been shown to have various biochemical and physiological effects in animal models, including increased neurotransmitter release, improved synaptic plasticity, and reduced inflammation. Moreover, DMXB-A has been shown to increase the expression of various neurotrophic factors, including brain-derived neurotrophic factor (BDNF), which play a crucial role in neuronal survival and function.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for lab experiments, including its high potency, selectivity, and bioavailability. However, DMXB-A also has some limitations, including its rapid metabolism and short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of DMXB-A, including the development of more potent and selective agonists for α7 nicotinic acetylcholine receptors, the investigation of the potential therapeutic applications of DMXB-A in various neurodegenerative diseases, and the exploration of the underlying molecular mechanisms of DMXB-A's effects on cognitive function and memory. Moreover, the potential use of DMXB-A as a cognitive enhancer or neuroprotective agent in healthy individuals warrants further investigation.

Synthesis Methods

DMXB-A can be synthesized using a multi-step process, which involves the reaction of 4-(dimethylamino)benzaldehyde with 2-methoxyphenylmagnesium bromide, followed by the reaction of the resulting intermediate with tetrahydrofuran-2-carboxaldehyde. The final step involves the coupling of the intermediate with 2-amino-N-(4-bromobenzyl)benzamide to obtain DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, schizophrenia, and autism spectrum disorder. Studies have shown that DMXB-A can improve cognitive function, memory, and attention in animal models of these diseases. Moreover, DMXB-A has been shown to have neuroprotective effects and can prevent neuronal damage in various neurodegenerative diseases.